Cas no 2204460-59-1 (2-Furancarboxylic acid, 4-[(2,2,2-trifluoroacetyl)amino]-, methyl ester)

• Product Name: 2-Furancarboxylic acid, 4-[(2,2,2-trifluoroacetyl)amino]-, methyl ester
• CAS No: 2204460-59-1
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 5184250
• Update Time: 2026-03-05

2-Furancarboxylic acid, 4-[(2,2,2-trifluoroacetyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 4-[(2,2,2-trifluoroacetyl)amino]-, methyl ester
• methyl 4-(2,2,2-trifluoroacetamido)furan-2-carboxylate

• Inchi： 1S/C8H6F3NO4/c1-15-6(13)5-2-4(3-16-5)12-7(14)8(9,10)11/h2-3H,1H3,(H,12,14)
• InChI Key： NIFWRKXXEPGOFP-UHFFFAOYSA-N
• SMILES： O1C=C(NC(C(F)(F)F)=O)C=C1C(OC)=O

Additional information on 2-Furancarboxylic acid, 4-[(2,2,2-trifluoroacetyl)amino]-, methyl ester

Professional Introduction to 2-Furancarboxylic acid, 4-[(2,2,2-trifluoroacetyl)amino]-, methyl ester (CAS No: 2204460-59-1)

2-Furancarboxylic acid, 4-[(2,2,2-trifluoroacetyl)amino]-, methyl ester is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2204460-59-1, is a derivative of furan-2-carboxylic acid and features a unique structural motif that makes it of considerable interest for its potential applications in medicinal chemistry. The presence of both a fluoroacetyl group and an amino substituent in the molecule imparts distinct physicochemical properties that are conducive to further chemical modifications and biological evaluations.

The compound’s structure consists of a furan ring substituted at the 4-position with an amide linkage to a 2,2,2-trifluoroacetyl group, while the carboxylic acid moiety is esterified with a methyl group. This particular arrangement of functional groups has been strategically designed to enhance its suitability for various synthetic transformations and biological assays. The introduction of fluorine atoms into the molecule not only increases its lipophilicity but also modulates its metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in the development of novel bioactive molecules derived from heterocyclic scaffolds. Furan derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, compounds featuring an amide bond connected to a fluoroacetyl group have shown promise as intermediates in the synthesis of bioactive peptides and proteins. The compound 2-Furancarboxylic acid, 4-[(2,2,2-trifluoroacetyl)amino]-, methyl ester represents such a derivative and is being explored for its potential role in modulating enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes and are frequently targeted in the treatment of cancers and inflammatory diseases. The fluoroacetyl group in this molecule can serve as a hinge-binding moiety that interacts with key residues in the active site of kinases. Furthermore, the amide bond provides a site for further derivatization to optimize binding affinity and selectivity. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against various kinases, making it a valuable scaffold for drug discovery efforts.

The esterification at the carboxyl terminus not only enhances solubility but also provides a handle for further chemical modifications through hydrolysis or transesterification reactions. This flexibility allows chemists to fine-tune the properties of the molecule for specific applications. For instance, by introducing different substituents at the 5-position of the furan ring or varying the length and nature of any potential side chains attached to the amide nitrogen, researchers can generate libraries of compounds with tailored biological activities.

Recent advances in computational chemistry have also facilitated the design and optimization of molecules like 2-Furancarboxylic acid, 4-[(2,2,2-trifluoroacetyl)amino]-, methyl ester. Molecular modeling techniques can predict how different structural modifications will affect binding affinity and pharmacokinetic properties. These predictions are then experimentally validated through high-throughput screening (HTS) campaigns or rational design approaches. By integrating computational methods with experimental data, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The compound’s potential as an intermediate in peptide mimetics is another area of interest. Peptide mimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties such as enhanced stability and longer half-life. The fluoroacetyl group can be incorporated into peptide mimetics to improve their binding affinity to target proteins. Additionally, the amide bond provides a site for introducing additional functional groups that can further enhance specificity or modulate pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include condensation reactions between appropriately substituted furan derivatives and fluorinated acylating agents under controlled conditions. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.

In conclusion, 2-Furancarboxylic acid, 4-[(2,2,2-trifluoroacetyl)amino]-, methyl ester (CAS No: 2204460-59-1) is a versatile chemical entity with significant potential applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing kinase inhibitors and peptide mimetics. As research continues to uncover new biological targets and synthetic strategies，this compound will likely play an important role in future drug discovery efforts.